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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B587287 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological context of Demethylsonchifolin, a sesquiterpenoid natural product. This

document is intended for researchers, scientists, and drug development professionals

interested in the potential of this compound.

Chemical Structure and Properties
Demethylsonchifolin is a sesquiterpenoid lactone isolated from the plant Smallanthus

sonchifolius. Its chemical structure is characterized by a complex fused ring system.

Chemical Formula: C₂₀H₂₄O₆[1]

Molecular Weight: 360.4 g/mol [1]

IUPAC Name: (3aR,4R,6E,10Z,11aR)-10-methyl-4-[(Z)-2-methylbut-2-enoyl]oxy-3-methylidene-

2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-6-carboxylic acid[1]

Synonyms:

DeMethylsonchifolin[1]

(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-Octahydro-10-methyl-3-methylene-4-[[(2Z)-2-

methyl-1-oxo-2-buten-1-yl]oxy]-2-oxocyclodeca[b]furan-6-carboxylic acid[1]
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Cyclodeca[b]furan-6-carboxylic acid, 2,3,3a,4,5,8,9,11a-octahydro-10-methyl-3-methylene-4-

[[(2Z)-2-methyl-1-oxo-2-buten-1-yl]oxy]-2-oxo-, (3aR,4R,6E,10E,11aR)-

A two-dimensional representation of the chemical structure of Demethylsonchifolin is

provided below.
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C20H24O6
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Figure 1: Chemical Formula of Demethylsonchifolin.

Physicochemical Properties:

Property Value Reference

Boiling Point (Predicted) 563.2 ± 50.0 °C

Density (Predicted) 1.21 ± 0.1 g/cm³

pKa (Predicted) 4.49 ± 0.60

Isolation Protocol
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Demethylsonchifolin is a natural product isolated from the herbs of Smallanthus sonchifolius.

A general experimental protocol for the isolation of sesquiterpenoids from this plant involves

bioassay-guided fractionation.

Experimental Workflow for Isolation:

Smallanthus sonchifolius leaves

Extraction with Dichloromethane

Column Chromatography

Bioassay (e.g., Trypanocidal Activity)

Preparative HPLC

Active Fractions

Isolation of Demethylsonchifolin

Structure Elucidation (NMR, MS)

Click to download full resolution via product page

Figure 2: General workflow for the isolation of sesquiterpenoids.
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Detailed Methodology (Hypothetical, based on similar compounds):

Plant Material: Air-dried and powdered leaves of Smallanthus sonchifolius are used as the

starting material.

Extraction: The powdered leaves are subjected to extraction with a suitable organic solvent,

such as dichloromethane, at room temperature. The solvent is then evaporated under

reduced pressure to yield a crude extract.

Fractionation: The crude extract is subjected to column chromatography on silica gel, eluting

with a gradient of solvents (e.g., hexane-ethyl acetate) to separate fractions with different

polarities.

Bioassay-Guided Selection: Each fraction is tested for a specific biological activity (e.g.,

cytotoxic, anti-inflammatory, or antimicrobial activity). Fractions showing significant activity

are selected for further purification.

Purification: The active fractions are further purified using preparative High-Performance

Liquid Chromatography (HPLC) with a suitable column and mobile phase to isolate the pure

compound, Demethylsonchifolin.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, COSY,

HMBC, HSQC) and Mass Spectrometry (MS).

Biological Activity and Potential Signaling Pathways
The biological activities of Demethylsonchifolin have not been extensively reported in the

available literature. However, other sesquiterpenoid lactones isolated from Smallanthus

sonchifolius have demonstrated various biological effects, suggesting potential areas of

investigation for Demethylsonchifolin.

Potential Biological Activities (Inferred from related compounds):

Anticancer Activity: Many sesquiterpenoid lactones exhibit cytotoxic effects against various

cancer cell lines.
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Anti-inflammatory Activity: Inhibition of inflammatory pathways is a known activity of this

class of compounds.

Antimicrobial Activity: Some sesquiterpenoids show activity against bacteria and fungi.

Potential Signaling Pathways of Interest:

Based on the activities of other natural products, the following signaling pathways are logical

starting points for investigating the mechanism of action of Demethylsonchifolin.

Pro-inflammatory Stimuli (e.g., LPS)

Signaling Cascades

Cellular Response
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MAPK Pathway NF-κB Pathway

Inflammation
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Figure 3: Potential signaling pathways modulated by Demethylsonchifolin.

Experimental Protocols for Biological Evaluation:

Cytotoxicity Assays:

MTT Assay: To determine the half-maximal inhibitory concentration (IC₅₀) of

Demethylsonchifolin on various cancer cell lines. Cells are treated with different
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concentrations of the compound, and cell viability is measured colorimetrically.

Anti-inflammatory Assays:

Nitric Oxide (NO) Production Assay: To measure the inhibition of NO production in

lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Western Blot Analysis: To investigate the effect of Demethylsonchifolin on the

expression of key inflammatory proteins such as COX-2 and iNOS, and on the

phosphorylation status of proteins in the MAPK and NF-κB signaling pathways.

This technical guide serves as a foundational resource for researchers. Further in-depth

studies are required to fully elucidate the biological activities and therapeutic potential of

Demethylsonchifolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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